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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316

Get Quote

Executive Summary

The formation of Nitrosamine Drug Substance Related Impurities (NDSRISs) has become a

paramount regulatory concern. Ruxolitinib, a Janus kinase (JAK) inhibitor, contains a
secondary amine moiety within its pyrrolo[2,3-d]pyrimidine scaffold, making it structurally
susceptible to nitrosation under specific processing or storage conditions.

This Application Note provides a comprehensive framework for the development and validation
of a UHPLC-MS/MS method for the quantification of N-Nitroso-Ruxolitinib (Molecular
Formula: C17H17N70; MW: 335.36 Da).

Key Performance Indicators:
o Target Sensitivity: Limit of Quantitation (LOQ) < 0.03 ppm (relative to API).

+ Regulatory Compliance: Aligned with FDA/EMA Carcinogenic Potency Categorization
Approach (CPCA) and ICH Q2(R2) validation standards.[1]
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e Matrix Tolerance: Optimized extraction protocol to minimize ion suppression from the high-
abundance API.

Regulatory & Scientific Context
The Challenge: NDSRIs

Unlike small nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib share significant
structural similarity with the Active Pharmaceutical Ingredient (API). This creates two analytical
hurdles:

o Chromatographic Resolution: Separating the N-nitroso impurity from the parent API requires
high-efficiency columns.

e Source Saturation: The API is present at concentrations

times higher than the impurity, leading to severe electrospray ionization (ESI) suppression.

Acceptable Intake (Al) Limits

Under the CPCA framework, N-Nitroso-Ruxolitinib is evaluated based on its structural
activating/deactivating features.[2]

Conservative Scenario: If classified in CPCA Category 1 or 2 due to the lack of deactivating
features near the nitroso group, the Al limit could be as low as 26.5 ng/day.

Maximum Daily Dose (MDD): Ruxolitinib is typically dosed up to 50 mg/day (25 mg BID).[1]

Required Limit (ppm):

Target LOQ: To ensure process capability (

), the method LOQ should be

of the specification, i.e., ~0.05 ppm.

Method Development Strategy

The following decision logic outlines the critical choices made for this protocol.
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Figure 1: Strategic decision tree for NDSRI method development. Phenyl-Hexyl chemistry is
selected for its ability to leverage pi-pi interactions, often providing better resolution between
the aromatic API and its nitroso-analog.

Detailed Experimental Protocol
Reagents and Standards

» Reference Standard: N-Nitroso-Ruxolitinib (Custom synthesis or certified vendor, e.g.,
Simson Pharma/TLC Standards).

o API Standard: Ruxolitinib Phosphate (USP/EP Reference Standard).[1]

e Solvents: LC-MS Grade Methanol, Acetonitrile, Water, Formic Acid.

Liquid Chromatography (UHPLC) Conditions

System: Agilent 1290 Infinity Il / Waters Acquity UPLC H-Class or equivalent.
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Parameter Setting Rationale
Phenyl phases offer orthogonal
Waters XSelect CSH Phenyl- o ]
Column selectivity to C18 for aromatic

Hexyl (100 x 2.1 mm, 2.5 pm)

amines.[1]

Mobile Phase A

0.1% Formic Acid in Water

Protonation source for ESI+.[1]

Mobile Phase B

0.1% Formic Acid in Methanol

Methanol often yields higher
sensitivity for nitrosamines
than ACN.[1]

Flow Rate 0.4 mL/min Optimal for ESI efficiency.[1]
Enhances mass transfer and
Column Temp 40°C
peak shape.[1]
o Balance between sensitivity
Injection Vol 5-10puL i
and column loading.[1]
Gradient Program:
Time (min) %B Event
0.0 5 Initial Hold
1.0 5 Equilibration
8.0 95 Elution of Impurity & API
10.0 95 Wash
10.1 5 Re-equilibration
| 13.0| 5| End |

Mass Spectrometry (MS/MS) Parameters

System: Sciex Triple Quad 6500+ / Thermo Altis / Agilent 6495. Mode: Positive Electrospray
lonization (ESI+).[1] Divert Valve:CRITICAL. Divert flow to waste during the API elution window

(typically £0.5 min around the main peak) to prevent source contamination.
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MRM Transitions (Indicative - Optimize on Instrument):

Precursor Product ]
Compound CE (eV) Type Mechanism
(m/z) (m/z)
N-Nitroso- Loss of NO
o 336.4 [M+H]+ 306.4 15-20 Quant
Ruxolitinib (-30 Da)
Pyrazole
336.4 185.1 30-40 Qual
cleavage
o Use 13C/D-
Ruxolitinib .
307.4 [M+H]+ 186.1 35 IS labeled IS if
(API) )
available

> Expert Note: The transition 336 -> 306 represents the loss of the nitric oxide radical, a

characteristic fragmentation pathway for N-nitroso compounds. Ensure the resolution of the

quadrupole (Q1/Q3) is set to "Unit" or "High" to avoid crosstalk from the API isotope.

Sample Preparation (Drug Product)

Objective: Extract trace impurity while minimizing API dissolution if possible (though difficult

with Ruxolitinib's solubility).

Weighing: Crush 20 tablets. Weigh powder equivalent to 100 mg API.

o Extraction: Transfer to a 15 mL amber glass centrifuge tube (Nitrosamines are light

sensitive).

e Solvent Addition: Add 5.0 mL Methanol.

» Agitation: Vortex for 5 min; Shaker for 20 min.

 Clarification: Centrifuge at 4500 rpm for 10 min.

« Filtration: Filter supernatant through 0.22 um PVDF or PTFE filter into an amber HPLC vial.

o Warning: Discard the first 1 mL of filtrate to avoid filter adsorption losses.
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Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow ensuring protection of the MS source via divert valve
switching.[1]

Validation Framework (ICH Q2(R2))

To ensure the method is "fit for purpose,” the following validation parameters must be executed:
Specificity & Selectivity[1]
e Protocol: Inject a "Spiked" sample (API + Nitrosamine) and an "Unspiked" sample.[1]

o Acceptance: No interfering peaks at the retention time of N-Nitroso-Ruxolitinib in the blank
or unspiked API solution (interference < 20% of LOQ).

e In-Situ Formation Check:Critical Step. Add a small amount of nitrite to the sample during
prep. If N-Nitroso-Ruxolitinib levels increase, the method is inducing artifact formation. Add
sulfamic acid as a scavenger if this occurs.

Sensitivity (LOD/LOQ)

o LOQ Determination: Determine the concentration resulting in a Signal-to-Noise (S/N) ratio of
> 10.

e Target: 0.03 ppm (approx 0.6 ng/mL in solution).
Linearity[1][3]
e Range: From LOQ to 120% of the Specification Limit (e.g., 0.03 ppm to 1.0 ppm).

 Criterion: Correlation coefficient (
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) > 0.995.[1]

Accuracy (Recovery)

e Levels: LOQ, 50%, 100%, and 150% of the limit.

o Acceptance: Mean recovery 80-120% at LOQ; 90-110% at higher levels.

Troubleshooting & Optimization

Issue

Root Cause

Corrective Action

High Backpressure

Methanol viscosity

Increase column temperature
to 50°C or switch to

Acetonitrile (check sensitivity).

Signal Suppression

Co-elution with API

Switch column chemistry (e.g.,
to Biphenyl or C18) to shift

retention.[1]

Ghost Peaks

Carryover

Use a needle wash of 50:50
MeOH:ACN + 0.1% Formic
Acid.[1]

Artifact Formation

Nitrites in excipients

Add 50 mM Sulfamic Acid to
the diluent to quench residual
nitrites.[1]
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e ICH.Harmonised Tripartite Guideline: Validation of Analytical Procedures Q2(R2). (2023).[1]
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Disclaimer: This protocol is for research and development purposes. All methods must be
validated in the user's specific laboratory environment according to local GMP regulations
before use in release testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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